Cas no 101327-85-9 (5-nitroquinoline-6-carbaldehyde)

5-nitroquinoline-6-carbaldehyde structure
101327-85-9 structure
Product Name:5-nitroquinoline-6-carbaldehyde
CAS No:101327-85-9
MF:C10H6N2O3
MW:202.16624212265
CID:1131644
PubChem ID:13467744
Update Time:2025-04-20

5-nitroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-nitroquinoline-6-carbaldehyde
    • 6-Quinolinecarboxaldehyde, 5-nitro-
    • 5-nitro-quinoline-6-carbaldehyde
    • CTK0G8292
    • AGN-PC-00MOP9
    • ACMC-20m4d1
    • 6-Formyl-5-nitroquinoline
    • DB-317779
    • 101327-85-9
    • DTXSID50541594
    • AKOS002854884
    • MDL: MFCD07506536
    • Inchi: 1S/C10H6N2O3/c13-6-7-3-4-9-8(2-1-5-11-9)10(7)12(14)15/h1-6H
    • InChI Key: PLPBGGBSIOLZOJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=O)C=CC2C1=CC=CN=2)=O

Computed Properties

  • Exact Mass: 202.03788
  • Monoisotopic Mass: 202.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 73.1

5-nitroquinoline-6-carbaldehyde Pricemore >>

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